4-[2-Amino-3-(isopropoxycarbonyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoic acid
4-[2-Amino-3-(isopropoxycarbonyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
799782-29-9
VCID:
VC0356553
InChI:
InChI=1S/C21H18N4O4/c1-11(2)29-21(28)16-17-19(24-15-6-4-3-5-14(15)23-17)25(18(16)22)13-9-7-12(8-10-13)20(26)27/h3-11H,22H2,1-2H3,(H,26,27)
SMILES:
CC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)C(=O)O)N
Molecular Formula:
C21H18N4O4
Molecular Weight:
390.4g/mol
4-[2-Amino-3-(isopropoxycarbonyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoic acid
CAS No.: 799782-29-9
Main Products
VCID: VC0356553
Molecular Formula: C21H18N4O4
Molecular Weight: 390.4g/mol
![4-[2-Amino-3-(isopropoxycarbonyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoic acid - 799782-29-9](/images/no_structure.jpg)
| CAS No. | 799782-29-9 |
|---|---|
| Product Name | 4-[2-Amino-3-(isopropoxycarbonyl)-1H-pyrrolo[2,3-b]quinoxalin-1-yl]benzoic acid |
| Molecular Formula | C21H18N4O4 |
| Molecular Weight | 390.4g/mol |
| IUPAC Name | 4-(2-amino-3-propan-2-yloxycarbonylpyrrolo[3,2-b]quinoxalin-1-yl)benzoic acid |
| Standard InChI | InChI=1S/C21H18N4O4/c1-11(2)29-21(28)16-17-19(24-15-6-4-3-5-14(15)23-17)25(18(16)22)13-9-7-12(8-10-13)20(26)27/h3-11H,22H2,1-2H3,(H,26,27) |
| Standard InChIKey | LCPAKXPYNQMKNI-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)C(=O)O)N |
| Canonical SMILES | CC(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=C(C=C4)C(=O)O)N |
| PubChem Compound | 1845574 |
| Last Modified | Nov 11 2021 |
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